5-[(4-Chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
5-[(4-Chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
68212-26-0
VCID:
VC0362680
InChI:
InChI=1S/C15H12ClN3OS/c16-11-6-8-13(9-7-11)20-10-14-17-18-15(21)19(14)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,21)
SMILES:
C1=CC=C(C=C1)N2C(=NNC2=S)COC3=CC=C(C=C3)Cl
Molecular Formula:
C15H12ClN3OS
Molecular Weight:
317.8g/mol
5-[(4-Chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
CAS No.: 68212-26-0
Main Products
VCID: VC0362680
Molecular Formula: C15H12ClN3OS
Molecular Weight: 317.8g/mol
![5-[(4-Chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol - 68212-26-0](/images/no_structure.jpg)
| CAS No. | 68212-26-0 |
|---|---|
| Product Name | 5-[(4-Chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C15H12ClN3OS |
| Molecular Weight | 317.8g/mol |
| IUPAC Name | 3-[(4-chlorophenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C15H12ClN3OS/c16-11-6-8-13(9-7-11)20-10-14-17-18-15(21)19(14)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,21) |
| Standard InChIKey | QWCCPFNBTXBJLC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=NN=C2S)COC3=CC=C(C=C3)Cl |
| SMILES | C1=CC=C(C=C1)N2C(=NNC2=S)COC3=CC=C(C=C3)Cl |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=NNC2=S)COC3=CC=C(C=C3)Cl |
| Solubility | 9.4 [ug/mL] |
| PubChem Compound | 764370 |
| Last Modified | Nov 11 2021 |
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